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Compound of Interest

Compound Name: Clerodenoside A

Cat. No.: B15592184 Get Quote

For Immediate Release

[City, State] – Clerodenoside A, a naturally occurring phenolic glycoside, has been identified

and characterized, offering a point of interest for researchers in drug discovery and natural

product chemistry. This technical guide provides an in-depth overview of its chemical

properties, biological activities, and the methodologies for its study, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Clerodenoside A is distinguished by the following identifiers:

Property Value

CAS Number 164022-75-7[1]

Molecular Formula C35H44O17[1][2]

Molecular Weight 736.71 g/mol [1][2]

Biological Activities of Related Compounds
While specific quantitative bioactivity data for Clerodenoside A is not extensively available in

the public domain, the broader class of clerodane diterpenoids, to which it belongs, has
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demonstrated a range of biological effects. These activities provide a predictive framework for

the potential therapeutic applications of Clerodenoside A.

Anti-inflammatory Activity
Clerodane diterpenoids have been reported to possess anti-inflammatory properties. For

instance, certain clerodanes have shown inhibitory effects on nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, with IC50 values below 2 µM for

the most potent compounds.[3] The anti-inflammatory activity of this class of compounds is

often attributed to the inhibition of key inflammatory mediators and pathways, such as the NF-

κB signaling cascade.

Antimicrobial Activity
Various clerodane diterpenoids have exhibited antimicrobial activity against a spectrum of

pathogens. Minimum Inhibitory Concentration (MIC) values for some of these compounds

against Gram-positive bacteria like Clavibacter michiganensis and Bacillus subtilis have been

reported in the range of 5.1 µM to 21 µM.[4] Another study on clerodane diterpenoids

demonstrated MIC values ranging from 17 to 133 µg/mL against Clavibacter michiganensis.[5]

Cytotoxic Activity
The cytotoxic potential of clerodane diterpenoids against various cancer cell lines has been

documented. For example, certain clerodane diterpenoids displayed moderate cytotoxicity

against the A2780 human ovarian cancer cell line, with IC50 values ranging from 0.83 to 1.4

µM.[2] Other related compounds have shown cytotoxic effects against CCRF-CEM (human

acute lymphocytic leukemia) and MIA-PaCa-2 (human pancreatic carcinoma) cell lines, with

IC50 values as low as 1.6 to 2.5 μM.[6]

Table of Biological Activities for Related Clerodane Diterpenoids:
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Biological Activity Compound Type Model/Cell Line Potency (IC50/MIC)

Anti-inflammatory
Clerodane

Diterpenoids

RAW264.7

Macrophages (NO

inhibition)

< 2 µM

Antimicrobial
Clerodane

Diterpenoids

Clavibacter

michiganensis
5.1 µM

Bacillus subtilis 21 µM

Clavibacter

michiganensis
17 - 133 µg/mL

Cytotoxicity
Clerodane

Diterpenoids

A2780 Human

Ovarian Cancer
0.83 - 1.4 µM

CCRF-CEM Leukemia 1.6 - 2.5 µM

Experimental Protocols
Isolation of Clerodenoside A from Clerodendrum inerme
The following protocol outlines the general steps for the isolation and purification of

Clerodenoside A from the stems of Clerodendrum inerme.[7]

1. Extraction:

The dried and powdered stems of C. inerme (5.0 kg) are extracted three times with 80%

methanol at room temperature.[7]

The extracts are combined and concentrated under reduced pressure to yield a crude

residue.[7]

2. Fractionation:

The residue is suspended in water and partitioned successively with n-hexane and ethyl

acetate.[7]
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The ethyl acetate soluble fraction is concentrated to yield a residue containing phenolic

glycosides.[7]

3. Chromatographic Purification:

The ethyl acetate residue is subjected to column chromatography on silica gel.[7]

The column is eluted with a gradient solvent system of dichloromethane and methanol, with

increasing concentrations of methanol.[7]

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Fractions containing Clerodenoside A are pooled and further purified by preparative High-

Performance Liquid Chromatography (HPLC) to yield the pure compound.

Figure 1: Experimental Workflow for Clerodenoside A Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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